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Abstract

Dihydrotrichotetronine, a member of the sorbicillinoid family of fungal metabolites, is a
polyketide natural product with a complex and highly oxygenated framework. First isolated from
the deep-sea sediment-derived fungus Penicillium sp. SCSIO06871, this compound has
garnered interest within the scientific community for its potential biological activities. This
technical guide provides a comprehensive overview of the known physical and chemical
properties of Dihydrotrichotetronine, detailed experimental protocols for its isolation and
characterization, and an exploration of its potential biological significance. The information
presented herein is intended to serve as a foundational resource for researchers engaged in
natural product chemistry, drug discovery, and related fields.

Physicochemical Properties

To date, detailed experimental data on the physical properties of Dihydrotrichotetronine
remain limited in publicly accessible literature. However, based on its reported isolation and
characterization, several key chemical identifiers and properties have been established.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15596228?utm_src=pdf-interest
https://www.benchchem.com/product/b15596228?utm_src=pdf-body
https://www.benchchem.com/product/b15596228?utm_src=pdf-body
https://www.benchchem.com/product/b15596228?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N13152/Dihydrotrichotetronine-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 199729-13-0 [1]
Molecular Formula C28H340s [1]
Molecular Weight 498.56 g/mol [1]
Compound Class Sorbicillinoid [1]

Not explicitly reported, but
Appearance related compounds are often

powders or oils.

Not explicitly reported, but
likely soluble in moderately

polar organic solvents like

Solubility
methanol, ethyl acetate, and
chloroform, similar to other
sorbicillinoids.

Optical Rotation Not explicitly reported.

UV Absorption Not explicitly reported.

Chemical Structure and Characterization

The structure of Dihydrotrichotetronine was elucidated through extensive spectroscopic
analysis, primarily Nuclear Magnetic Resonance (NMR) and High-Resolution Mass
Spectrometry (HRMS).

Spectroscopic Data

While the full detailed NMR and MS spectra are typically found in the primary research
literature, the following represents the type of data used for its structural confirmation:

e H NMR: Provides information on the chemical environment and connectivity of hydrogen
atoms within the molecule. Key signals would correspond to the protons of the sorbyl side
chain, the polyketide core, and any hydroxyl or methine groups.
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e 13C NMR: Reveals the number and types of carbon atoms present in the molecule, including
carbonyls, olefins, and saturated carbons.

e 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the
connectivity between protons and carbons, allowing for the complete assembly of the
molecular structure.

e High-Resolution Mass Spectrometry (HRMS): This technique provides a highly accurate
measurement of the molecule's mass, which is used to confirm the elemental composition
and molecular formula.

Experimental Protocols

The isolation and characterization of Dihydrotrichotetronine involve a multi-step process,
beginning with fungal fermentation and culminating in spectroscopic analysis. The following is a
generalized workflow based on typical methods for isolating fungal secondary metabolites.

Fungal Fermentation and Extraction
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Caption: Workflow for Fungal Fermentation and Extraction.
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Isolation and Purification

The crude extract containing a mixture of metabolites is subjected to various chromatographic
techniques to isolate Dihydrotrichotetronine.
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Caption: Chromatographic Isolation and Purification Workflow.

Structure Elucidation

The purified compound is then analyzed using spectroscopic methods to determine its
chemical structure.
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Spectroscopic Analysis
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Caption: Workflow for Structure Elucidation.

Biological Activity and Signaling Pathways

Dihydrotrichotetronine belongs to the sorbicillinoid class of natural products, which are
known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and
cytotoxic effects.[2][3] The biological activity of Dihydrotrichotetronine itself has not been
extensively reported. However, related trichothecene mycotoxins are well-documented
inhibitors of eukaryotic protein synthesis.

Potential Mechanism of Action

The characteristic 12,13-epoxytrichothec-9-ene (EPT) core of many trichothecenes is
responsible for their ability to bind to the 60S ribosomal subunit, thereby inhibiting peptidyl
transferase activity and halting protein elongation. While Dihydrotrichotetronine is a
sorbicillinoid and not a classical trichothecene, the potential for protein synthesis inhibition or
other cytotoxic mechanisms warrants investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Dihydrotrichotetronine]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b15596228#physical-and-chemical-properties-of-
dihydrotrichotetronine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15596228?utm_src=pdf-body-img
https://www.benchchem.com/product/b15596228?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-N13152/Dihydrotrichotetronine-DataSheet-MedChemExpress.pdf
https://www.mdpi.com/2309-608X/8/1/62
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273499/
https://www.benchchem.com/product/b15596228#physical-and-chemical-properties-of-dihydrotrichotetronine
https://www.benchchem.com/product/b15596228#physical-and-chemical-properties-of-dihydrotrichotetronine
https://www.benchchem.com/product/b15596228#physical-and-chemical-properties-of-dihydrotrichotetronine
https://www.benchchem.com/product/b15596228#physical-and-chemical-properties-of-dihydrotrichotetronine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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